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Introduction

Uranium-232 (U-232) is a synthetic isotope of uranium that serves as a powerful signature in
nuclear forensics. Because it is not naturally occurring, its presence in nuclear material is a
definitive indicator of prior neutron irradiation.[1][2] This characteristic, combined with its
relatively short half-life of 68.9 years, makes U-232 and its decay products invaluable tools for
determining the age, origin, and processing history of uranium-bearing materials.[3][4][5] These
application notes provide detailed protocols and data for researchers and scientists engaged in
the forensic analysis of nuclear materials.

Application 1: Age Determination of Nuclear Material
(Radiochronometry)

One of the primary applications of U-232 in nuclear forensics is to determine the time elapsed
since the last chemical purification of a uranium sample. This "age dating" is based on the
radioactive decay of U-232 and the corresponding ingrowth of its first progeny, Thorium-228
(Th-228).[6] During chemical purification processes like solvent extraction or ion exchange,
thorium is typically separated from uranium. After this separation, Th-228 begins to accumulate
in the material as U-232 decays. By measuring the ratio of Th-228 to U-232, the time since this
last separation can be calculated.

Core Principle: The U-232/Th-228 Chronometer
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The age of the material is determined by the relationship between the parent (U-232) and
daughter (Th-228) nuclides. Assuming the daughter nuclide was completely removed at the
time of production (t=0), the age can be calculated using the laws of radioactive decay.[6] The
measurement of this progeny-to-parent ratio serves as the chronometer.

Data Presentation: Relevant Nuclear Decay Data

Primary Decay

Nuclide Half-Life (T%2) Decay Mode

Product
U-232 68.9 £ 0.4 years Alpha (o) Th-228
Th-228 1.913 years Alpha (a) Ra-224

Data sourced from[5].

Experimental Protocol: Age Determination via U-232/Th-
228 Ratio

This protocol outlines the determination of the U-232/Th-228 isotopic ratio using mass
spectrometry, a common technique for high-precision measurements.

1. Sample Preparation and Dissolution:

o Accurately weigh a subsample of the uranium material.

o Dissolve the sample completely in high-purity nitric acid (e.g., 8M HNO3).[7]

e To enable Isotope Dilution Mass Spectrometry (IDMS), "spike" the dissolved sample with a
known amount of a tracer isotope, such as a certified Th-230 or Th-232 solution, if
quantifying the absolute amount of Th-228 is required. For age dating, the ratio is the primary
interest.

2. Chemical Separation of Uranium and Thorium:

e The goal is to isolate uranium and thorium into separate fractions for analysis, removing
interfering elements.

» Anion exchange chromatography is a robust method. A common resin used is UTEVA®
Resin.

e Column Preparation: Prepare a column with UTEVA® Resin, and precondition it with nitric
acid (e.g., 3M HNO3).
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e Loading: Load the dissolved sample solution onto the column. Uranium and thorium will
adsorb to the resin.

e Elution:

e Wash the column with 3M HNOs to remove matrix elements.

e Elute Thorium using a dilute acid, such as hydrochloric acid (e.g., 5M HCI).

e Elute Uranium using a very dilute acid or complexing agent, such as 0.01M HCI.

e Collect the separate uranium and thorium fractions.

3. Instrumental Analysis:

e The isotopic compositions of the purified uranium and thorium fractions are measured using
Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) or Thermal
lonization Mass Spectrometry (TIMS) for high precision.[7][8]

» For the thorium fraction, measure the ion beams corresponding to Th-228 and any spike
isotopes (e.g., Th-230, Th-232).

e For the uranium fraction, measure the ion beam for U-232.

» Correct for instrumental mass bias using certified isotopic standards (e.g., IRMM-035 for
thorium).[9]

4. Data Analysis and Age Calculation:

e Calculate the atom ratio of Th-228 / U-232 from the measured ion intensities.

o Calculate the age (t) using the following equation, derived from the radioactive decay
formula:

e t=-(1/A_Th228) *In(1 - (N_Th228 / N_U232) * (A\_Th228 / (A\_Th228 - A_U232)))

e Where N is the number of atoms of the nuclide and A is the decay constant (In(2)/T%).

Visualization: Age Determination Workflow
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Caption: Workflow for U-232/Th-228 age determination.

Application 2: Tracing Material History and
Provenance

The presence and concentration of U-232 provide crucial clues about the history of a nuclear
material. Since U-232 is formed through specific nuclear reactions, its concentration can
indicate the type of reactor it was produced in, the neutron energy spectrum, and whether the
material is reprocessed uranium.[1]

Core Principle: U-232 as a Process Sighature

U-232 is primarily formed from the following reaction pathways, often involving trace amounts
of thorium or protactinium in the fuel, or through reactions with U-235:

e Thorium Pathway: Neutron capture by Thorium-232 (232Th), which is often present in uranium
ores.

» (n,2n) Reactions: High-energy neutrons causing (n,2n) reactions on U-233 or Pa-233.

e Protactinium Pathway: Neutron capture on Protactinium-231 (?3'Pa), a decay product of U-
235.[10]
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The relative abundance of U-232 compared to other uranium isotopes (e.g., U-235, U-236) can
help distinguish, for example, uranium contaminated with reprocessed fuel from material made
entirely of reprocessed uranium.[2]

Data Presentation: lllustrative U-232 Signatures
Typical U-232 Content

Material Type . Forensic Significance
(relative to U)

. Baseline material; presence of
Natural Uranium Not present o o
U-232 indicates irradiation.

) ) ) ) Indicates irradiation, potentially
Low Enriched Uranium (LEU) Varies; typically low )
in a power reactor.

Definitive indicator of fuel
] reprocessing. The
Reprocessed Uranium (RepU) Elevated levels (ppb range) ) ]
concentration can hint at the

fuel burnup and cooling time.

] ) Strong indicator of origin from
Uranium from Thorium Fuel o ]
ovel Significantly elevated levels a thorium-based reactor or fuel
cle
Y cycle.[5]

Note: Absolute concentrations are highly variable and depend on specific irradiation conditions.

Experimental Protocol: U-232 Isotopic Abundance

The protocol for determining the isotopic abundance of U-232 for provenance purposes is
similar to the analysis stage of age dating but focuses on the uranium fraction.

1. Sample Preparation:
o Dissolve a known mass of the uranium sample in high-purity nitric acid.
2. Chemical Separation:

o While not always necessary if using high-resolution mass spectrometry, separating uranium
from the bulk matrix can improve measurement quality.
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e Use anion exchange chromatography (e.g., UTEVA resin) as described in the age-dating
protocol to produce a pure uranium fraction.

3. Instrumental Analysis:

» Analyze the purified uranium fraction using MC-ICP-MS or TIMS.

o Measure the ion beams for all relevant uranium isotopes: U-232, U-234, U-235, U-236, and
U-238.

e Use a certified uranium standard (e.g., CRM 124) to correct for mass bias and validate the
measurements.[3]

4. Data Analysis:

» Calculate the atom ratios of U-232 to other isotopes, such as 232U/235U or 232/238,
o Compare these isotopic signatures to known data from different production pathways,
reactors, and material types to infer the material's history.[1]

Visualization: Logic of Provenance Determination
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Caption: Logical flow for using U-232 to infer material history.
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Application 3: Isotope Dilution Analysis (IDA)

U-232 is an ideal tracer or "spike" for accurately quantifying other uranium isotopes (U-234, U-
235, U-238) in a sample using Isotope Dilution Mass Spectrometry (IDMS).[11] Because U-232
does not exist in nature, adding a precisely known quantity to a sample allows for highly
accurate concentration measurements, as it corrects for chemical yield losses during sample
preparation and separation.[11]

Experimental Protocol: Uranium Quantification using U-
232 Spike

1. Spike Calibration:

e The concentration and isotopic composition of the U-232 spike solution must be accurately
known. This is typically done by "reverse IDMS" against a certified uranium standard.

2. Sample Spiking and Equilibration:

e Add a precisely weighed amount of the calibrated U-232 spike solution to a precisely
weighed amount of the dissolved sample.[11]

e The amount of spike added should be chosen to yield a U-232 peak of similar magnitude to
the uranium isotopes being measured.[11]

o Ensure isotopic equilibration between the spike and sample, often by heating or chemical
treatment.

3. Chemical Separation:

 Purify the uranium from the sample matrix using the anion exchange method described
previously to prepare a clean sample for mass spectrometry.

4. Instrumental Analysis:

o Measure the altered isotopic ratios (e.g., U-235/U-232, U-238/U-232) in the spiked sample
using MC-ICP-MS or TIMS.

5. Data Analysis and Calculation:
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» Calculate the concentration of the uranium isotope of interest (e.g., U-235) in the original
sample using the isotope dilution equation.

Visualization: Isotope Dilution Analysis Workflow
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Caption: Workflow for quantifying uranium using U-232 spike IDMS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nuclear Forensics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195260#applications-of-uranium-232-in-nuclear-
forensics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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